Cas no 62755-97-9 (2-Benzofurancarboxylic acid, 3-hydroxy-, 1-methylethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 3-hydroxy-, 1-methylethyl ester
• CAS No: 62755-97-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 432438
• PubChem ID: 71383059
• Update Time: 2025-04-19

2-Benzofurancarboxylic acid, 3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-hydroxy-, 1-methylethyl ester
• propan-2-yl 3-hydroxy-1-benzofuran-2-carboxylate
• Isopropyl 3-hydroxybenzofuran-2-carboxylate
• DTXSID10805407
• 62755-97-9

• Inchi： 1S/C12H12O4/c1-7(2)15-12(14)11-10(13)8-5-3-4-6-9(8)16-11/h3-7,13H,1-2H3
• InChI Key： NNZSHRZACQLSED-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)C)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67